Cas no 895571-79-6 (3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione)

• Product Name: 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione
• CAS No: 895571-79-6
• MF: C₁₃H₁₃N₅O₅
• MW: 319.272822141647
• CID: 4664230
• Update Time: 2025-11-01

3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Deoxy-β-D-erythro-pentofuranosyl)-3,5-dihydropyrimido[1,2-a]purine-6,10-dione
• Pyrimido[1,2-a]purine-6,10-dione, 3-(2-deoxy-β-D-erythro-pentofuranosyl)-3,5-dihydro-
• 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione

• Inchi： 1S/C13H13N5O5/c19-4-7-6(20)3-9(23-7)18-5-14-10-11(18)16-13-15-8(21)1-2-17(13)12(10)22/h1-2,5-7,9,19-20H,3-4H2,(H,15,16,21)/t6-,7+,9+/m0/s1
• InChI Key： XDXKNMPSCQWLAC-LKEWCRSYSA-N
• SMILES： O=C1N2C=CC(=O)N=C2NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=NC1=2

Experimental Properties

• Color/Form: NA

3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione

3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione (CAS No: 895571-79-6)

The compound 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione (CAS No: 895571-79-6) is a highly specialized nucleoside analog with significant potential in the field of antiviral and anticancer research. This compound belongs to a class of purine derivatives that have garnered considerable attention due to their unique chemical structure and biological activity. The CAS number 895571-79-6 uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise reference and compliance with safety standards.

The chemical structure of 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione is characterized by a purine-like core fused with a dihydropyrimidine ring system. This unique arrangement confers the molecule with distinct electronic properties and binding affinities, making it an intriguing candidate for drug development. Recent studies have highlighted its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation, underscoring its potential as a therapeutic agent.

One of the most promising applications of this compound lies in its antiviral properties. Researchers have demonstrated that 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione exhibits potent activity against several RNA viruses, including those responsible for respiratory infections. Its mechanism of action involves selective inhibition of viral RNA polymerase without significantly affecting host cell functions, which minimizes potential side effects.

In addition to its antiviral properties, this compound has shown remarkable efficacy in preclinical models of cancer. Studies have revealed that 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. This selective cytotoxicity makes it a compelling candidate for the development of targeted cancer therapies.

The synthesis of 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthesis pathway to achieve high yields and purity levels necessary for preclinical testing. The CAS number 895571-79-6 ensures that this compound is accurately tracked throughout the research and development process.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione. Molecular docking studies have revealed key residues on viral and cellular targets that are critical for its binding affinity. These insights are invaluable for refining the compound's structure to improve its therapeutic profile.

In conclusion, 3-(2-Deoxy-b-D-erythro-pentofuranosyl)-3,5-dihydropyrimido1,2-apurine-6,10-dione (CAS No: 895571_79_6) represents a cutting-edge molecule with vast potential in both antiviral and anticancer therapeutics. Its unique chemical structure and biological activity make it a focal point for ongoing research efforts aimed at developing novel treatments for infectious diseases and malignancies.